Cas no 724701-02-4 (3-Oxabicyclo[3.1.0]hexan-6-amine)

• Product Name: 3-Oxabicyclo[3.1.0]hexan-6-amine
• CAS No: 724701-02-4
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 1081911
• PubChem ID: 52988031
• Update Time: 2025-09-27

3-Oxabicyclo[3.1.0]hexan-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.0]hexan-6-amine
• LogP
• AKOS006352663
• EN300-119157
• DTXSID20681017
• 724701-02-4
• DB-357253

• MDL： MFCD13193582
• Inchi： 1S/C5H9NO/c6-5-3-1-7-2-4(3)5/h3-5H,1-2,6H2
• InChI Key： UVMHKNOMRGEMLC-UHFFFAOYSA-N
• SMILES： O1CC2C(C2C1)N

Computed Properties

• Exact Mass: 99.068
• Monoisotopic Mass: 99.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.151
• Boiling Point: 154.073°C at 760 mmHg
• Flash Point: 57.901°C
• Refractive Index: 1.522

Additional information on 3-Oxabicyclo[3.1.0]hexan-6-amine

3-Oxabicyclo[3.1.0]hexan-6-amine

The compound 724701-02-4, also known as 3-Oxabicyclo[3.1.0]hexan-6-amine, is a bicyclic amine with a unique structural configuration that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclic structure, which includes a six-membered ring fused with a three-membered ring containing an oxygen atom (hence the "oxa" prefix). The presence of the amine group at the sixth position of the bicyclic system introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 3-Oxabicyclo[3.1.0]hexan-6-amine in drug delivery systems due to its ability to act as a versatile scaffold for bioactive molecules. Researchers have explored its use as a building block for constructing complex molecular architectures, including macrocycles and supramolecular assemblies, which are critical in developing advanced therapeutic agents.

The synthesis of 724701-02-4 involves a multi-step process that typically begins with the preparation of the bicyclic core, followed by functionalization to introduce the amine group at the desired position. This process often requires precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most promising applications of 3-Oxabicyclo[3.1.0]hexan-6-amine lies in its use as a chiral ligand in asymmetric catalysis. Its rigid bicyclic structure provides excellent chirality, enabling it to act as an effective catalyst in enantioselective reactions—a critical requirement in the production of chiral pharmaceuticals.

Moreover, recent advancements in computational chemistry have allowed researchers to model the electronic properties of 724701-02-4 with unprecedented accuracy, shedding light on its potential interactions with biological systems and its suitability for use in bio-inspired materials.

In conclusion, 3-Oxabicyclo[3.1.0]hexan-6-amine is a compound with diverse applications across multiple disciplines, driven by its unique structural features and functional versatility.